Cholecalciferol Impurity D

• CAS No.: 22350-43-2
• Product Name: Cholecalciferol Impurity D
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-25,28H,6-11,14-18H2,1-5H3/b13-12+/t21-,24+,25-,27-/m1/s1
• Standard InChIKey: ZPZNWLRQHDLNNV-QVEMQNNUSA-N
• Isomeric SMILES: CC1=C(C[C@H](CC1)O)/C=C/C2=C3CC[C@@H]([C@]3(CCC2)C)[C@H](C)CCCC(C)C
• SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)CCCC(C)C
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)CCCC(C)C
• Appearance: White to Off-White Solid
• Melting Point: 66-69°C
• Description: Isotachysterol3 is a degradation product of Vitamin D3. Isotachysterol3 has been shown to stimulate intestinal Ca transport and bone Ca mobilization in anephric rats
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: iso-Tachysterol 3; Isotachysterol 3; (3β,6E)-9,10-Secocholesta-5(10),6,8(14)-trien-3-ol; (E)-9,10-Secocholesta-5(10),6,8(14)-trien-3β-ol; (1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• PubChem Compound: 5283714
• Last Modified: Nov 11 2021